Cas no 864860-96-8 (N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 864860-96-8
• MF: C₁₆H₁₁N₃O₅S₂
• MW: 389.40564084053
• CID: 6263209
• PubChem ID: 4232977
• Update Time: 2025-10-22

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
• N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
• F1300-0336
• N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• SR-01000011464-1
• ZINC04275377
• AKOS008496246
• SR-01000011464
• 864860-96-8

• Inchi： 1S/C16H11N3O5S2/c20-15(13-3-4-14(26-13)19(21)22)18-16-17-10(8-25-16)9-1-2-11-12(7-9)24-6-5-23-11/h1-4,7-8H,5-6H2,(H,17,18,20)
• InChI Key： QAFPZGSWXNCSGR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C([N+](=O)[O-])S2)=O)=NC(=C1)C1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 389.01401281g/mol
• Monoisotopic Mass: 389.01401281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 163Ų

Additional information on N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide

The compound N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 864860-96-8) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its unique chemical composition makes it a subject of interest for researchers exploring novel synthetic methodologies and bioactive compounds.

The molecular structure of this compound is characterized by the presence of a benzodioxin ring, a thiazole moiety, and a 5-nitrothiophene group. These functional groups contribute to the compound's versatile chemical properties. The benzodioxin ring, which is a fused bicyclic structure containing oxygen atoms, is known for its stability and ability to participate in various chemical reactions. The thiazole moiety, on the other hand, is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is often associated with antimicrobial and antifungal activities. The 5-nitrothiophene group introduces additional electronic complexity to the molecule, potentially enhancing its reactivity and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also ensure the purity of the final product. The compound's stability under various conditions has been extensively tested, revealing its suitability for use in harsh chemical environments.

In terms of applications, this compound has shown promise in the field of pharmacology. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Additionally, its ability to interact with specific biological targets suggests its potential use in targeted drug delivery systems. Furthermore, the compound's electronic properties make it an interesting candidate for applications in organic electronics and optoelectronics.

The development of this compound has also been influenced by advancements in computational chemistry. Researchers have utilized molecular modeling and docking studies to predict its interactions with biological systems. These computational tools have provided valuable insights into the compound's binding affinity and selectivity, guiding further experimental studies.

Despite its potential benefits, the synthesis and handling of this compound require careful consideration of safety protocols. Its complex structure necessitates precise control during synthesis to avoid unwanted side reactions or byproducts. Additionally, thorough characterization using techniques such as NMR spectroscopy and mass spectrometry is essential to confirm the compound's identity and purity.

In conclusion, N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 864860-96-) represents a cutting-edge advancement in organic chemistry. Its unique structure and diverse functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future scientific breakthroughs.